Cas no 893734-87-7 (3-[3-(Trifluoromethyl)phenyl]benzonitrile)

3-[3-(Trifluoromethyl)phenyl]benzonitrile structure
893734-87-7 structure
Product Name:3-[3-(Trifluoromethyl)phenyl]benzonitrile
CAS No:893734-87-7
MF:C14H8F3N
MW:247.215233802795
MDL:MFCD05980398
CID:2811705
Update Time:2023-08-07

3-[3-(Trifluoromethyl)phenyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-[3-(trifluoromethyl)phenyl]benzonitrile
    • 3'-(Trifluoromethyl)[1,1'-biphenyl]-3-carbonitrile
    • 3'-(Trifluoromethyl)-[1,1'-biphenyl]-3-carbonitrile
    • 3'-(Trifluoromethyl)biphenyl-3-carbonitrile
    • BB 0223030
    • V8796
    • 3-[3-(Trifluoromethyl)phenyl]benzonitrile
    • MDL: MFCD05980398
    • Inchi: 1S/C14H8F3N/c15-14(16,17)13-6-2-5-12(8-13)11-4-1-3-10(7-11)9-18/h1-8H
    • InChI Key: MSTIXQZVGRDESK-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C=1)C1C=CC=C(C#N)C=1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 328
  • XLogP3: 4.2
  • Topological Polar Surface Area: 23.8

3-[3-(Trifluoromethyl)phenyl]benzonitrile Pricemore >>

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